Cas no 57054-87-2 (2,4-Pyrimidinediamine, 5-bromo-N,N,N',N'-tetramethyl-)

2,4-Pyrimidinediamine, 5-bromo-N,N,N',N'-tetramethyl- structure
57054-87-2 structure
Product Name:2,4-Pyrimidinediamine, 5-bromo-N,N,N',N'-tetramethyl-
CAS No:57054-87-2
MF:C8H13BrN4
MW:245.119620084763
CID:346757
PubChem ID:15620527
Update Time:2025-04-19

2,4-Pyrimidinediamine, 5-bromo-N,N,N',N'-tetramethyl- Chemical and Physical Properties

Names and Identifiers

    • 2,4-Pyrimidinediamine, 5-bromo-N,N,N',N'-tetramethyl-
    • 5-bromo-2-N,2-N,4-N,4-N-tetramethylpyrimidine-2,4-diamine
    • DTXSID40575883
    • 57054-87-2
    • 5-Bromo-N~2~,N~2~,N~4~,N~4~-tetramethylpyrimidine-2,4-diamine
    • Inchi: 1S/C8H13BrN4/c1-12(2)7-6(9)5-10-8(11-7)13(3)4/h5H,1-4H3
    • InChI Key: JDWOESGFDCFLHB-UHFFFAOYSA-N
    • SMILES: BrC1=CN=C(N=C1N(C)C)N(C)C

Computed Properties

  • Exact Mass: 244.03249
  • Monoisotopic Mass: 244.03236g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 162
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 32.3Ų

Experimental Properties

  • PSA: 32.26
Recommended suppliers
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.